Cas no 10271-85-9 (1,2-thiazole-5-carboxylic acid)

• Product Name: 1,2-thiazole-5-carboxylic acid
• CAS No: 10271-85-9
• MF: C₄H₃NO₂S
• MW: 129.137119531631
• MDL: MFCD07369964
• CID: 138330
• PubChem ID: 5200404
• Update Time: 2025-05-20

1,2-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• isothiazole-5-carboxylic acid
• 1,2-thiazole-5-carboxylic acid
• 5-ISOTHIAZOLECARBOXYLIC ACID
• 5-carboxyisothiazole
• 5-Isothiazol-carbonsaeure
• Isothiazol-5-carbonsaeure
• 8-Isoquinoline-methaneaminedihydrochloride
• Isothiazole-5-carboxylicacid
• ZERO/004967
• 5-Isothiazolecarboxylicacid
• 5-isothiazole carboxylic acid
• GGYXPOOZYZHPLB-UHFFFAOYSA-N
• SBB013118
• 0659AA
• STK661702
• AB32452
• SY029089
• isothiazole-5-carboxylic acid, AldrichCPR
• ST
• DS-18006
• EN300-86348
• AKOS005531072
• Z1079264356
• A800607
• CS-W022767
• FT-0687239
• A13186
• W-200672
• MFCD07369964
• 10271-85-9
• AMY23598
• SCHEMBL108914
• DTXSID20409455
• DB-007593

• MDL： MFCD07369964
• Inchi： 1S/C4H3NO2S/c6-4(7)3-1-2-5-8-3/h1-2H,(H,6,7)
• InChI Key： GGYXPOOZYZHPLB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=N1

Computed Properties

• Exact Mass: 128.98800
• Monoisotopic Mass: 128.98844951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 0.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.525±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 196-200 º C (decomposition)
• Boiling Point: 178.4°C at 760 mmHg
• Flash Point: 61.7±22.6 ºC,
• Refractive Index: 1.617
• Solubility: Slightly soluble (26 g/l) (25 º C),
• PSA: 78.43000
• LogP: 0.84130

1,2-thiazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 1,2-thiazole-5-carboxylic acid

Comprehensive Overview of 1,2-Thiazole-5-carboxylic Acid (CAS No. 10271-85-9): Properties, Applications, and Research Insights

1,2-Thiazole-5-carboxylic acid (CAS No. 10271-85-9) is a heterocyclic organic compound featuring a thiazole ring fused with a carboxylic acid functional group. This structurally unique molecule has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its versatile reactivity and potential biological activities. The compound’s molecular formula (C₄H₃NO₂S) and molecular weight (129.14 g/mol) make it a valuable building block for synthesizing more complex derivatives.

Recent studies highlight the growing interest in 1,2-thiazole-5-carboxylic acid derivatives for their role in drug discovery, particularly in designing anti-inflammatory and antimicrobial agents. Researchers are exploring its structure-activity relationship (SAR) to optimize efficacy against resistant pathogens, a topic highly searched in academic and industrial databases. The compound’s synthon versatility also aligns with trends in green chemistry, as scientists seek sustainable methods to functionalize thiazole cores.

In material science, CAS 10271-85-9 serves as a precursor for organic electronic materials, such as conductive polymers and OLED components. Its ability to coordinate with metal ions has spurred investigations into metal-organic frameworks (MOFs), a hot topic in nanotechnology forums. Users frequently search for "thiazole-based MOFs" or "carboxylic acid ligands for catalysis," reflecting its cross-disciplinary relevance.

The synthetic routes to 1,2-thiazole-5-carboxylic acid often involve cyclization of thioamides or oxidation of thiazole aldehydes. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for purity verification—a concern frequently raised in QC/QA forums. Regulatory-compliant suppliers emphasize batch-to-batch consistency, addressing another common user query about "high-purity thiazole carboxylic acids."

Environmental and toxicological profiles of 10271-85-9 remain under study, with preliminary data suggesting low ecotoxicity. This aligns with the EPA’s Safer Choice Initiative, a trending search term among industrial users. Future research may explore its biodegradability and metabolic pathways to meet evolving REACH compliance standards.

In summary, 1,2-thiazole-5-carboxylic acid exemplifies the convergence of medicinal chemistry and advanced materials. Its CAS registry number (10271-85-9) serves as a pivotal identifier for researchers navigating SciFinder or PubChem—platforms where queries like "thiazole carboxylate solubility" or "thiazole-5-acid suppliers" trend weekly. As innovation accelerates, this compound will likely remain a cornerstone in heterocyclic chemistry applications.